Cas no 1804486-27-8 (3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine
• CAS No: 1804486-27-8
• MF: C₈H₃F₅N₂
• MW: 222.114838838577
• CID: 4847187
• Update Time: 2023-08-19

3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine

• Inchi： 1S/C8H3F5N2/c9-7(10)6-4(3-14)5(1-2-15-6)8(11,12)13/h1-2,7H
• InChI Key： YQXNZYRMABOGRB-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C(F)F)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 266
• XLogP3: 2.1
• Topological Polar Surface Area: 36.7